4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)sulfonyl)isoxazole
Overview
Description
4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)sulfonyl)isoxazole is a useful research compound. Its molecular formula is C16H20N4O4S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications
Drug Discovery and Development
This compound could serve as a scaffold in medicinal chemistry for the development of new therapeutic agents. Its structural complexity allows for the attachment of various functional groups, potentially leading to the discovery of novel drugs with specific biological activities .
Biological Studies
The presence of a pyrimidine ring in the molecule suggests that it could interact with biological systems, possibly as an inhibitor of enzymes or other proteins involved in cellular signaling pathways. This interaction could be explored in the study of diseases and the development of targeted treatments .
Material Science
In material science, this compound could be used to synthesize polymers or coatings with unique properties due to the presence of the isoxazole ring, which could impart thermal stability or electrical conductivity .
Chemical Synthesis
As a building block in organic synthesis, this compound could be utilized to create a variety of complex molecules. Its reactive sites make it a versatile reagent for constructing larger, more complex chemical structures .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be developed as chromatographic markers or standards due to their unique chemical signatures, aiding in the detection and quantification of various substances .
Agricultural Research
The compound’s potential activity against certain enzymes could be harnessed in the development of pesticides or herbicides . Its structural features might be effective in controlling pests or weeds by targeting specific biological pathways .
Environmental Science
In environmental science, this compound could be studied for its degradation products and their impact on ecosystems. Understanding its breakdown could help assess its environmental footprint and guide the design of more eco-friendly chemicals .
Nanotechnology
Lastly, in the field of nanotechnology, this compound could be used to fabricate nanoscale devices or sensors . The molecular structure might allow for precise interactions at the nanoscale, leading to advancements in technology and materials .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with proteins like the camp-dependent protein kinase and FXR .
Mode of Action
It can be inferred from similar compounds that it might act as a competitive inhibitor, interacting with the catalytic subunit of the enzyme after the camp-induced dissociation of its regulatory subunits . It may also act as an agonist for FXR, modulating lipid properties .
Biochemical Pathways
Based on the potential targets, it can be inferred that it might be involved in the regulation of camp-dependent protein kinase activity and lipid modulation via FXR .
Result of Action
Based on the potential targets, it can be inferred that it might have effects on enzyme activity and lipid modulation .
properties
IUPAC Name |
4-[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]sulfonyl-1,2-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O4S/c21-25(22,14-8-19-24-10-14)20-5-3-12(4-6-20)9-23-16-7-15(13-1-2-13)17-11-18-16/h7-8,10-13H,1-6,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPTNRSVUDIIZAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)S(=O)(=O)C4=CON=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)sulfonyl)isoxazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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